Cas no 1554592-91-4 (2-(4-phenylphenyl)ethanethioamide)

• Product Name: 2-(4-phenylphenyl)ethanethioamide
• CAS No: 1554592-91-4
• MF: C₁₄H₁₃NS
• MW: 227.32472205162
• CID: 6262500
• PubChem ID: 53831850
• Update Time: 2025-06-11

2-(4-phenylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-phenylphenyl)ethanethioamide
• 1554592-91-4
• EN300-1864160

• Inchi： 1S/C14H13NS/c15-14(16)10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9H,10H2,(H2,15,16)
• InChI Key： GDAGUJHGPFNXGH-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(=CC=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 227.07687059g/mol
• Monoisotopic Mass: 227.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(4-phenylphenyl)ethanethioamide

Comprehensive Analysis of 2-(4-phenylphenyl)ethanethioamide (CAS No. 1554592-91-4): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(4-phenylphenyl)ethanethioamide (CAS No. 1554592-91-4) has emerged as a compound of significant interest due to its unique structural features and potential applications. This thioamide derivative is characterized by a biphenyl core linked to an ethanethioamide group, which contributes to its versatile reactivity and functional properties. Researchers and industry professionals are increasingly exploring its role in drug discovery, material science, and biochemical studies, making it a focal point in modern synthetic chemistry.

The molecular structure of 2-(4-phenylphenyl)ethanethioamide incorporates a biphenyl moiety, which is known for enhancing stability and π-π stacking interactions in supramolecular systems. This attribute is particularly valuable in the design of organic semiconductors and fluorescent probes, aligning with current trends in green chemistry and sustainable materials. Recent studies highlight its potential as a building block for advanced polymers or as a ligand in catalytic applications, addressing the growing demand for eco-friendly alternatives in industrial processes.

From a pharmacological perspective, the thioamide functional group in this compound has drawn attention for its bioisosteric properties, often serving as a surrogate for carbonyl groups in medicinal chemistry. This substitution can improve metabolic stability and bioavailability, a topic frequently searched in AI-driven drug design platforms. Notably, 2-(4-phenylphenyl)ethanethioamide has been investigated in virtual screening libraries for targets like kinase inhibitors and GPCR modulators, reflecting its relevance in precision medicine initiatives.

Synthetic protocols for CAS No. 1554592-91-4 typically involve palladium-catalyzed cross-coupling reactions or thionation of corresponding amides, methods that resonate with the broader shift toward atom-efficient transformations. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for researchers querying QC standards for research chemicals. The compound’s solubility profile—moderate in polar aprotic solvents like DMSO—makes it suitable for diverse experimental setups, a practical consideration often overlooked in literature.

Emerging discussions in academic forums and patent filings suggest exploratory uses of 2-(4-phenylphenyl)ethanethioamide in agrochemical formulations and OLED materials, tapping into the global emphasis on food security and energy-efficient technologies. Its thermal stability (decomposition above 250°C) further supports applications in high-temperature processes, a feature highlighted in nanomaterial synthesis queries. However, comprehensive toxicological data remain an area for future research, a gap frequently noted in REACH compliance discussions.

In conclusion, 2-(4-phenylphenyl)ethanethioamide represents a multifaceted compound bridging cutting-edge research and industrial innovation. Its structure-activity relationships continue to inspire studies at the intersection of computational chemistry and applied sciences, while its synthetic accessibility meets the needs of both bench-scale experiments and scale-up production. As interdisciplinary collaborations expand, this compound is poised to address pressing challenges in healthcare, electronics, and environmental sustainability.